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Introduction

AZD3147 is a potent and selective dual inhibitor of the mammalian target of rapamycin (NTOR)
complexes, mMTORC1 and mTORC2.[1][2] Developed as a potential clinical candidate, its
efficacy and therapeutic potential are intrinsically linked to its physicochemical properties. This
technical guide provides an in-depth overview of the core physicochemical characteristics of
AZD3147, detailed experimental protocols for their determination, and a visualization of its
relevant signaling pathway and experimental workflows.

Core Physicochemical Properties

A thorough understanding of the physicochemical properties of a drug candidate like AZD3147
is fundamental for its development, influencing everything from formulation and bioavailability
to its interaction with biological targets. While the primary literature on AZD3147 emphasizes its
potent inhibitory activity and improved aqueous solubility, specific quantitative data for several
key parameters are not explicitly detailed.[2] This guide compiles available information and
outlines standard experimental methodologies for their determination.
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General Properties

Property Value Source
N-[4-[4-[1-
(cyclopropylsulfonyl)cyclopropy

IUPAC Name []-6-[(3S)-3-methylmorpholin-4-  N/A
yl]pyrimidin-2-yl]phenyl]-N'-(2-
hydroxyethyl)thiourea

Chemical Formula C24H31N504S2 N/A

Molecular Weight 517.67 g/mol N/A

Physicochemical Data

The following table summarizes the key physicochemical properties of AZD3147. Where

specific experimental values for AZD3147 are not available in the cited literature, the entry is

marked as "Not Reported."”

Property Value Experimental Method
Melting Point Not Reported Capillary Melting Point Method
Boiling Point Not Reported Not Applicable (Decomposes)

Aqueous Solubility

Improved (quantitative value

not reported)

Thermodynamic Solubility
Assay

pKa

Not Reported

Potentiometric Titration

LogP

Not Reported

Shake-Flask Method

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of physicochemical

data. The following sections describe standard experimental protocols that are widely used in

the pharmaceutical industry to determine the properties listed above. While the specific

protocols for AZD3147 are not detailed in its primary publication, these methods represent the

industry standard for such characterizations.
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Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which the solid-to-liquid phase transition

occurs for a pure substance.

Methodology:

A small, finely powdered sample of the compound is packed into a thin-walled capillary tube,
sealed at one end.

The capillary tube is placed in a heating apparatus (e.g., a Mel-Temp apparatus) alongside a
calibrated thermometer.

The sample is heated at a slow, controlled rate (typically 1-2 °C per minute).

The temperature at which the first drop of liquid appears (the onset of melting) and the
temperature at which the entire sample becomes a clear liquid (the completion of melting)
are recorded. This range is reported as the melting point.[3][4][5]

Aqueous Solubility (Thermodynamic Shake-Flask
Method)

Objective: To determine the equilibrium solubility of a compound in an aqueous medium.

Methodology:

An excess amount of the solid compound is added to a vial containing a known volume of
agueous buffer (e.g., phosphate-buffered saline, pH 7.4).

The vial is sealed and agitated in a temperature-controlled shaker (e.g., at 25°C or 37°C) for
a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.[6][7][8]

The resulting suspension is filtered to remove any undissolved solid.

The concentration of the dissolved compound in the filtrate is then determined using a
suitable analytical method, such as high-performance liquid chromatography (HPLC) with UV
detection or mass spectrometry (LC-MS).[6][7]
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pKa Determination (Potentiometric Titration)

Objective: To determine the acid dissociation constant(s) of an ionizable compound.

Methodology:

A precise amount of the compound is dissolved in a suitable solvent, typically a mixture of
water and a co-solvent like methanol or DMSO for poorly soluble compounds.

The solution is placed in a thermostatted vessel equipped with a calibrated pH electrode and
a stirrer.

A standardized solution of a strong acid (e.g., HCI) or a strong base (e.g., NaOH) is
incrementally added to the sample solution using a burette.

The pH of the solution is recorded after each addition of the titrant.

The pKa value is determined from the resulting titration curve, typically as the pH at which
half of the compound is ionized (the inflection point of the curve).[1][9][10][11]

LogP Determination (Shake-Flask Method)

Objective: To determine the partition coefficient of a compound between two immiscible

phases, typically n-octanol and water, as a measure of its lipophilicity.

Methodology:

A pre-saturated solution of n-octanol and water (or a suitable buffer, e.g., PBS pH 7.4) is
prepared.

A known amount of the compound is dissolved in one of the phases.

The two phases are combined in a flask and shaken vigorously for a set period to allow for
partitioning of the compound between the two layers. The flask is then allowed to stand for
the phases to separate completely.[12][13][14]

Aliquots are carefully taken from both the n-octanol and aqueous layers.
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e The concentration of the compound in each aliquot is determined using an appropriate
analytical technique (e.g., HPLC-UV, LC-MS, or °F NMR for fluorinated compounds).[15]

e The LogP is calculated as the base-10 logarithm of the ratio of the concentration of the
compound in the n-octanol phase to its concentration in the aqueous phase.[13][14]

Signaling Pathway and Experimental Workflow
MTOR Signaling Pathway

AZD3147 functions by inhibiting both mTORC1 and mTORC2 complexes, which are central
regulators of cell growth, proliferation, and survival. The following diagram illustrates the key
components of this signaling pathway.
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Caption: Simplified mTOR signaling pathway showing inhibition of mMTORC1 and mTORC2 by
AZD3147.

Experimental Workflow for Kinase Inhibitor Profiling
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The characterization of a kinase inhibitor like AZD3147 involves a multi-step process to
determine its potency, selectivity, and cellular effects.
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Caption: General experimental workflow for the profiling of a kinase inhibitor like AZD3147.

Conclusion
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AZD3147 stands out as a dual mMTORC1/mTORC?2 inhibitor with promising therapeutic
potential. While specific quantitative physicochemical data remains to be fully published, this
guide provides a comprehensive framework for understanding its core properties and the
standard methodologies used for their determination. The provided diagrams of the mTOR
signaling pathway and a typical kinase inhibitor profiling workflow offer valuable visual aids for
researchers in the field of drug discovery and development. Further detailed characterization of
AZD3147's physicochemical profile will be instrumental in its journey towards potential clinical
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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